molecular formula C15H15BrN2O3S B8708086 1-(4-Bromo-3-methylphenyl)-3-(4-methylbenzenesulfonyl)urea

1-(4-Bromo-3-methylphenyl)-3-(4-methylbenzenesulfonyl)urea

Cat. No. B8708086
M. Wt: 383.3 g/mol
InChI Key: DKSJVIHNXQYZCH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Bromo-3-methylphenyl)-3-(4-methylbenzenesulfonyl)urea is a useful research compound. Its molecular formula is C15H15BrN2O3S and its molecular weight is 383.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(4-Bromo-3-methylphenyl)-3-(4-methylbenzenesulfonyl)urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-Bromo-3-methylphenyl)-3-(4-methylbenzenesulfonyl)urea including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-(4-Bromo-3-methylphenyl)-3-(4-methylbenzenesulfonyl)urea

Molecular Formula

C15H15BrN2O3S

Molecular Weight

383.3 g/mol

IUPAC Name

1-(4-bromo-3-methylphenyl)-3-(4-methylphenyl)sulfonylurea

InChI

InChI=1S/C15H15BrN2O3S/c1-10-3-6-13(7-4-10)22(20,21)18-15(19)17-12-5-8-14(16)11(2)9-12/h3-9H,1-2H3,(H2,17,18,19)

InChI Key

DKSJVIHNXQYZCH-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)NC(=O)NC2=CC(=C(C=C2)Br)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5.58 g of 4-bromo-3-methylaniline in 20 ml of toluene and 5 ml of methylene chloride was added to a solution of 5.91 g of p-toluenesulfonyl isocyanate in 50 ml of toluene and 10 ml of methylene chloride under a nitrogen atmosphere. The mixture was stirred overnight and filtered, providing 9.19 g of the title product, m.p. 178°-180° C.
Quantity
5.58 g
Type
reactant
Reaction Step One
Quantity
5.91 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

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